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Compound of Interest

(3R,5S)-5-methylpyrrolidin-3-
Compound Name:
amine

Cat. No.: B12888594

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

(3R,5S)-5-methylpyrrolidin-3-amine, a chiral disubstituted pyrrolidine, represents a significant
scaffold in medicinal chemistry and drug discovery. The pyrrolidine ring is a prevalent structural
motif in a vast array of biologically active compounds, including numerous FDA-approved
drugs. The specific stereochemistry of (3R,5S)-5-methylpyrrolidin-3-amine, with defined
chiral centers at the 3 and 5 positions, offers a unique three-dimensional architecture for
precise molecular interactions with biological targets. This guide provides a comprehensive
overview of its chemical properties, synthesis, and potential biological significance, drawing
upon the broader context of substituted pyrrolidine research.

Chemical and Physical Properties

While a specific CAS number for (3R,5S)-5-methylpyrrolidin-3-amine is not readily available
in public databases, its unique chemical identity is registered under PubChem Compound 1D
(CID) 10103125.[1] The lack of a dedicated CAS number suggests that this compound may be
a novel or less-commercially available intermediate. However, based on its structure and data
from analogous compounds, we can infer its key physicochemical properties.
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Property Value Source

PubChem CID 10103125 [1]

Molecular Formula C5H12N2 [1]

Molecular Weight 100.16 g/mol Inferred from Formula
Topological Polar Surface Area  29.2 A2 Calculated

Hydrogen Bond Donors 2 Calculated

Hydrogen Bond Acceptors 2 Calculated

Rotatable Bond Count 1 Calculated

Note: Some values are calculated based on the chemical structure and may not be
experimentally verified.

Stereoselective Synthesis: Experimental Protocols

The stereoselective synthesis of disubstituted pyrrolidines is a well-established field in organic
chemistry. While a specific, detailed experimental protocol for the synthesis of (3R,5S)-5-
methylpyrrolidin-3-amine is not publicly documented, several general strategies for the
synthesis of analogous compounds can be adapted. A plausible synthetic approach would
involve the stereocontrolled introduction of the methyl and amine functionalities onto the
pyrrolidine ring.

One common strategy involves the use of chiral pool starting materials, such as amino acids, to
set the desired stereochemistry. Alternatively, asymmetric catalysis can be employed to
achieve high enantiomeric and diastereomeric purity.

Below is a generalized, representative workflow for the synthesis of a disubstituted pyrrolidine,
which could be adapted for the synthesis of (3R,5S)-5-methylpyrrolidin-3-amine.
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Synthetic Pathway
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Caption: Generalized synthetic workflow for a disubstituted pyrrolidine.
Key Experimental Considerations:

o Stereocontrol: The critical challenge in the synthesis of (3R,5S)-5-methylpyrrolidin-3-amine
is the precise control of the stereochemistry at both the C3 and C5 positions. This can be
achieved through various methods, including the use of chiral auxiliaries, asymmetric
catalysts, or substrate-controlled reactions.

e Protecting Groups: The amine functionalities will likely require protection throughout the
synthetic sequence to prevent unwanted side reactions. The choice of protecting groups is
crucial and will depend on the specific reaction conditions.

 Purification: Chromatographic techniques, such as column chromatography or preparative
HPLC, will be essential for the purification of the intermediates and the final product to
ensure high diastereomeric and enantiomeric purity.

Potential Biological Activity and Signhaling Pathways

The pyrrolidine scaffold is a privileged structure in medicinal chemistry due to its ability to mimic
the structures of natural amino acids and to present substituents in a well-defined three-
dimensional space. The biological activity of substituted pyrrolidines is highly dependent on the
nature and stereochemistry of the substituents.

While no specific biological data for (3R,5S)-5-methylpyrrolidin-3-amine has been reported,
its structural features suggest potential interactions with a variety of biological targets. The
presence of a primary amine and a chiral methyl group on the pyrrolidine ring could enable
interactions with enzymes, receptors, or ion channels.
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Based on the activities of structurally related compounds, potential areas of biological
investigation for (3R,5S)-5-methylpyrrolidin-3-amine could include:

» Neurological Disorders: Many pyrrolidine derivatives exhibit activity in the central nervous
system, acting as receptor antagonists or enzyme inhibitors.

« Infectious Diseases: The pyrrolidine ring is a component of several antibacterial and antiviral

agents.

e Oncology: Certain substituted pyrrolidines have demonstrated cytotoxic activity against
cancer cell lines.

The following diagram illustrates a hypothetical signaling pathway that could be modulated by a
pyrrolidine-based bioactive compound.
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Hypothetical Signaling Cascade
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Caption: A potential GPCR signaling pathway modulated by a pyrrolidine ligand.

Conclusion
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(3R,5S)-5-methylpyrrolidin-3-amine is a chiral molecule with significant potential as a building
block in drug discovery and development. While specific data on this compound is limited, the
extensive literature on substituted pyrrolidines provides a strong foundation for its synthesis
and biological evaluation. Further research into the stereoselective synthesis and
pharmacological profiling of (3R,5S)-5-methylpyrrolidin-3-amine is warranted to fully explore
its therapeutic potential. This technical guide serves as a foundational resource for researchers
embarking on the study of this promising chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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